Cas no 25400-40-2 (5,11,16,22,27-Pentaazadotriacontanoicacid, 32-amino-5,16,27-trihydroxy-4,12,15,23,26-pentaoxo-)

• Product Name: 5,11,16,22,27-Pentaazadotriacontanoicacid, 32-amino-5,16,27-trihydroxy-4,12,15,23,26-pentaoxo-
• CAS No: 25400-40-2
• MF: C₂₇H₅₀N₆O₁₀
• MW: 618.720107555389
• CID: 278234
• PubChem ID: 11444934
• Update Time: 2025-04-19

5,11,16,22,27-Pentaazadotriacontanoicacid, 32-amino-5,16,27-trihydroxy-4,12,15,23,26-pentaoxo- Chemical and Physical Properties

Names and Identifiers

• 5,11,16,22,27-Pentaazadotriacontanoicacid, 32-amino-5,16,27-trihydroxy-4,12,15,23,26-pentaoxo-
• 4-[5-[[4-[5-[[4-[5-aminopentyl(hydroxy)amino]-4-oxobutanoyl]amino]pentyl-hydroxyamino]-4-oxobutanoyl]amino]pentyl-hydroxyamino]-4-oxobutanoic acid
• Deferoxamine G1
• Deferrioxamine G
• Desferrioxamine G
• Proferrioxamine G1
• Succinamicacid, N-[5-[3-[[5-[3-[(5-aminopentyl)hydroxycarbamoyl]propionamido]pentyl]hydroxycarbamoyl]propionamido]pentyl]-N-hydroxy-(7CI,8CI)
• desferrioxamine G1
• 25400-40-2
• Q27122070
• N-(5-{3-[(5-{3-[(5-Amino-pentyl)-hydroxy-carbamoyl]-propionylamino}-pentyl)-hydroxy-carbamoyl]-propionylamino}-pentyl)-N-hydroxy-succinamic acid
• LMFA08020171
• 32-amino-5,16,27-trihydroxy-4,12,15,23,26-pentaoxo-5,11,16,22,27-pentaazadotriacontan-1-oic acid
• DTXSID10466012
• EX-A6300
• CHEBI:50439

• Inchi： 1S/C27H50N6O10/c28-16-4-1-7-19-31(41)24(36)12-10-22(34)29-17-5-2-8-20-32(42)25(37)13-11-23(35)30-18-6-3-9-21-33(43)26(38)14-15-27(39)40/h41-43H,1-21,28H2,(H,29,34)(H,30,35)(H,39,40)
• InChI Key： MIVGUYBAQIHKPJ-UHFFFAOYSA-N
• SMILES： ON(C(CCC(NCCCCCN(C(CCC(=O)O)=O)O)=O)=O)CCCCCNC(CCC(N(CCCCCN)O)=O)=O

Computed Properties

• Exact Mass: 618.3591
• Monoisotopic Mass: 618.35884181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 243Ų

Experimental Properties

• PSA: 243.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines